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Compound of Interest

Compound Name: cis-Burchellin

CAS No.: 57457-99-5

Cat. No.: B1153342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analytical

techniques used to determine the absolute configuration of cis-Burchellin, a neolignan with a

complex stereochemistry that has garnered interest for its biological activities. The accurate

assignment of stereoisomers is critical in drug development, as different enantiomers and

diastereomers can exhibit varied pharmacological and toxicological profiles.

Introduction to cis-Burchellin and Stereochemistry
cis-Burchellin possesses three contiguous stereogenic centers, leading to the possibility of

eight stereoisomers. The determination of the precise spatial arrangement of substituents at

these chiral centers, known as the absolute configuration, is a fundamental challenge in its

chemical characterization. The primary methods employed for the unambiguous determination

of the absolute configuration of cis-Burchellin and its stereoisomers are chiroptical

spectroscopy, specifically Electronic Circular Dichroism (ECD), and Nuclear Magnetic

Resonance (NMR) spectroscopy, often in conjunction with chiral derivatizing agents (Mosher's
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method). While X-ray crystallography is the definitive method for determining absolute

configuration, obtaining suitable crystals of all stereoisomers can be challenging.

Electronic Circular Dichroism (ECD) Spectroscopy
ECD spectroscopy is a powerful technique for determining the absolute configuration of chiral

molecules in solution.[1] It relies on the differential absorption of left and right circularly

polarized light by a chiral molecule.[2] The absolute configuration is determined by comparing

the experimentally measured ECD spectrum with the spectrum predicted by quantum-

mechanical calculations for a known stereoisomer.[3] A match between the experimental and

calculated spectra allows for the confident assignment of the absolute configuration.[4]

Application Note:
For cis-Burchellin and its diastereomers, ECD is the method of choice reported in the

literature for the assignment of their absolute configurations.[5] The comparison of the

experimental ECD spectra of the synthesized enantiomers with the calculated spectra for the

corresponding structures provides a reliable basis for stereochemical assignment.

Experimental Protocol: ECD Analysis
This protocol outlines the general steps for determining the absolute configuration of a cis-
Burchellin stereoisomer using ECD spectroscopy.

1. Sample Preparation:

Dissolve a precisely weighed sample of the purified cis-Burchellin stereoisomer in a

suitable spectroscopic grade solvent (e.g., methanol or acetonitrile) to a known concentration

(typically in the range of 0.1-1.0 mg/mL). The solvent should be transparent in the

wavelength range of interest.

2. Instrumental Analysis:

Record the ECD spectrum on a calibrated circular dichroism spectrometer.

Typical parameters include:

Wavelength range: 200-400 nm
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Bandwidth: 1.0 nm

Scan speed: 100 nm/min

Data pitch: 0.5 nm

Accumulations: 3-5 scans to improve the signal-to-noise ratio.

Record the spectrum of the solvent under the same conditions to obtain a baseline, which is

then subtracted from the sample spectrum.

3. Computational Analysis:

Perform a conformational search for the target cis-Burchellin stereoisomer using molecular

mechanics (e.g., MMFF94).[3]

Optimize the geometries of the low-energy conformers using Density Functional Theory

(DFT) at a suitable level of theory (e.g., B3LYP/6-31G(d)).[3]

Calculate the ECD spectra for each of the optimized conformers using Time-Dependent DFT

(TD-DFT).[3]

Generate a Boltzmann-averaged ECD spectrum based on the relative energies of the

conformers.

4. Data Comparison and Assignment:

Compare the experimental ECD spectrum with the calculated spectra for the possible

enantiomers.

The absolute configuration is assigned based on the best match between the experimental

and one of the calculated spectra in terms of the signs and relative intensities of the Cotton

effects.

Data Presentation:
The following table summarizes the key Cotton effects observed in the experimental and

calculated ECD spectra for the stereoisomers of Burchellin, as reported by Wang et al. (2020).
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Stereoisomer
Experimental ECD (λ [nm]
(Δε))

Calculated ECD (λ [nm]
(Δε))

(+)-Burchellin +2.8 (285), -1.5 (255) +3.5 (280), -2.1 (250)

(-)-Burchellin -2.7 (285), +1.6 (255) -3.4 (280), +2.2 (250)

(+)-epi-Burchellin +3.1 (290), -2.0 (260) +3.9 (288), -2.5 (258)

(-)-epi-Burchellin -3.0 (290), +2.1 (260) -3.8 (288), +2.6 (258)

Note: The values presented are approximations based on graphical data from the literature and

serve for illustrative purposes.
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Workflow for Absolute Configuration Determination using ECD.
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Mosher's Method (NMR Spectroscopy)
Mosher's method is a well-established NMR technique for determining the absolute

configuration of chiral secondary alcohols and amines.[6][7] It involves the formation of

diastereomeric esters (or amides) by reacting the chiral substrate with the two enantiomers of a

chiral derivatizing agent, typically α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[8][9]

The analysis of the differences in the ¹H NMR chemical shifts (Δδ = δS - δR) of the protons

near the newly formed stereocenter allows for the deduction of the absolute configuration.[10]

[11]

Application Note:
cis-Burchellin contains a secondary alcohol moiety, making it a suitable candidate for

Mosher's method. This technique can be used as a complementary method to ECD or when

ECD is not feasible. The analysis provides information about the configuration of the carbon

atom bearing the hydroxyl group.

Experimental Protocol: Mosher's Method
1. Preparation of Mosher's Esters:

Divide the purified cis-Burchellin sample (typically 1-5 mg) into two equal portions in

separate NMR tubes or small reaction vials.

For the (R)-MTPA ester: To one portion, add a solution of (S)-(+)-α-methoxy-α-

trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl) in a dry, deuterated solvent (e.g.,

pyridine-d5 or CDCl3) along with a small amount of a catalyst such as 4-

(dimethylamino)pyridine (DMAP).

For the (S)-MTPA ester: To the second portion, add a solution of (R)-(-)-α-methoxy-α-

trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl) under the same conditions.

Allow the reactions to proceed to completion at room temperature, monitoring by TLC or ¹H

NMR.

2. NMR Analysis:

Acquire ¹H NMR spectra for both the (R)-MTPA and (S)-MTPA ester reaction mixtures.
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Assign the proton signals for the substituents on either side of the ester linkage. 2D NMR

techniques such as COSY and HSQC can aid in unambiguous assignment.

3. Data Analysis:

Calculate the chemical shift differences (Δδ) for the assigned protons using the formula: Δδ =

δS - δR, where δS is the chemical shift in the (S)-MTPA ester spectrum and δR is the

chemical shift in the (R)-MTPA ester spectrum.

Apply the Mosher's method mnemonic: Protons with a positive Δδ value are located on one

side of the MTPA plane, while those with a negative Δδ value are on the other side.

Based on the established model of the MTPA ester conformation, the distribution of positive

and negative Δδ values allows for the assignment of the absolute configuration of the alcohol

stereocenter.

Data Presentation:
The following is a hypothetical data table illustrating the expected results from a Mosher's

method analysis of a cis-Burchellin stereoisomer.

Proton Assignment δS (ppm) δR (ppm) Δδ (δS - δR)

H-x' 5.25 5.20 +0.05

H-y' 4.80 4.88 -0.08

-OCH₃ 3.85 3.84 +0.01

Aromatic H-a 7.10 7.15 -0.05

Aromatic H-b 6.95 6.92 +0.03

Note: This table is for illustrative purposes only, as specific Mosher's method data for cis-
Burchellin was not found in the initial search.
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Workflow for Mosher's Method Analysis.
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X-ray Crystallography
X-ray crystallography is the most definitive method for determining the three-dimensional

structure of a molecule, including its absolute configuration.[12][13] This technique requires a

high-quality single crystal of the compound.[14] The diffraction pattern of X-rays passing

through the crystal allows for the calculation of an electron density map, from which the

positions of all atoms can be determined.[15] The absolute configuration is typically determined

through the anomalous dispersion effect, which is more pronounced with the presence of a

heavy atom.

Application Note:
While being the "gold standard," obtaining single crystals of sufficient quality for all

stereoisomers of cis-Burchellin may be a significant challenge, especially for those that are

oils or amorphous solids at room temperature. If a suitable crystal of a cis-Burchellin
derivative can be obtained, this method would provide an unambiguous assignment of its

absolute configuration.

Experimental Protocol: Single-Crystal X-ray Diffraction
1. Crystallization:

Grow single crystals of the purified cis-Burchellin stereoisomer. This is often a trial-and-

error process involving various solvents, solvent combinations, and crystallization techniques

(e.g., slow evaporation, vapor diffusion, cooling).

2. Data Collection:

Mount a suitable crystal on a goniometer head.

Collect diffraction data using a single-crystal X-ray diffractometer, typically with Cu Kα or Mo

Kα radiation. Data is often collected at low temperatures (e.g., 100 K) to minimize thermal

vibrations.

3. Structure Solution and Refinement:

Process the raw diffraction data to obtain a set of reflection intensities.
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Solve the crystal structure using direct methods or Patterson methods to obtain an initial

structural model.

Refine the model by adjusting atomic positions, and thermal parameters to achieve the best

fit between the calculated and observed diffraction data.

4. Absolute Configuration Determination:

The absolute configuration is determined by analyzing the Bijvoet pairs in the diffraction data,

which arise from anomalous scattering.

The Flack parameter is calculated during the refinement process; a value close to 0 for a

given enantiomer confirms that the assigned absolute configuration is correct. A value close

to 1 indicates that the inverted structure is correct.

Conclusion
The determination of the absolute configuration of cis-Burchellin is a critical step in its

chemical and pharmacological characterization. Electronic Circular Dichroism, in conjunction

with quantum-mechanical calculations, has been successfully applied for the definitive

assignment of its stereoisomers. Mosher's method using NMR spectroscopy serves as a

valuable orthogonal technique, particularly for confirming the stereochemistry at the secondary

alcohol center. While X-ray crystallography remains the ultimate tool for structural elucidation,

its application is contingent on the ability to produce high-quality single crystals. The protocols

and notes provided herein offer a comprehensive guide for researchers and scientists working

on the stereochemical analysis of cis-Burchellin and related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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